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Compound of Interest

Compound Name: Picfeltarraenin X

Cat. No.: B591414 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available scientific information on

Picfeltarraenin X, a natural triterpenoid with the molecular formula C36H54O11. While

research has identified its primary biochemical activity, a comprehensive understanding of its

broader pharmacological profile remains an area for future investigation.

Chemical and Physical Properties
Picfeltarraenin X is a complex organic molecule classified as a triterpenoid. Its fundamental

properties are summarized in the table below.

Property Value Source

Molecular Formula C36H54O11 [1][2]

Molecular Weight 662.81 g/mol [3]

CAS Number 1391826-61-1 [2]

Class Triterpenoid [3]

Biological Activity and Mechanism of Action
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The primary biological activity identified for Picfeltarraenin X is the inhibition of

acetylcholinesterase (AChE).[3] AChE is a critical enzyme in the nervous system responsible

for the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme,

Picfeltarraenin X can increase the levels and duration of action of acetylcholine in synaptic

clefts, a mechanism that is the basis for several drugs used to treat neurodegenerative

diseases such as Alzheimer's disease.

Note on Available Data: While Picfeltarraenin X is confirmed as an AChE inhibitor, detailed

quantitative data, such as its IC50 value, and the specifics of its binding and inhibitory

mechanism are not extensively documented in publicly available literature.

Signaling Pathways
Currently, there is a notable absence of published research detailing the specific signaling

pathways modulated by Picfeltarraenin X.

In contrast, a related compound, Picfeltarraenin IA, has been studied for its effects on

inflammatory signaling. Research on Picfeltarraenin IA has demonstrated its ability to inhibit the

lipopolysaccharide (LPS)-induced production of inflammatory cytokines, such as IL-8 and

PGE2, through the modulation of the NF-κB signaling pathway in human pulmonary epithelial

A549 cells.[4][5]

It is plausible that Picfeltarraenin X may exhibit similar or distinct effects on cellular signaling

pathways, but dedicated experimental investigation is required to confirm this.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Picfeltarraenin X are not

available in the current body of scientific literature.

For reference, studies on the related compound, Picfeltarraenin IA, have utilized the following

methodologies:

Cell Viability Assays: MTT (methylthiazol-tetrazolium) assays have been used to determine

the cytotoxicity of Picfeltarraenin IA and its effect on cell proliferation in the presence of

inflammatory stimuli.[4]
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Enzyme-Linked Immunosorbent Assay (ELISA): This technique has been employed to

quantify the production of inflammatory mediators like IL-8 and PGE2 from cultured cells.[4]

Western Blotting: This method has been used to analyze the expression levels of key

proteins in signaling pathways, such as COX-2 and components of the NF-κB pathway.[4]

These protocols would be applicable to the future investigation of Picfeltarraenin X's biological

activities.

Logical Relationship of Known Information
The following diagram illustrates the current understanding of Picfeltarraenin X.
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Known molecular target of Picfeltarraenin X.

Future Directions
The existing data on Picfeltarraenin X establishes it as a molecule of interest, particularly in

the context of neurodegenerative disease research due to its AChE inhibitory activity. However,

a significant amount of research is required to fully characterize its pharmacological profile.

Future studies should focus on:

Quantitative analysis of AChE inhibition: Determining the IC50 value and kinetic parameters

of inhibition.

Broader biological screening: Investigating its effects on other potential targets and its anti-

inflammatory, cytotoxic, or other biological activities.
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Elucidation of signaling pathway modulation: Exploring its impact on pathways such as the

NF-κB and others relevant to its potential therapeutic applications.

In vivo studies: Evaluating its efficacy, pharmacokinetics, and safety in animal models.

In conclusion, Picfeltarraenin X is a promising natural product that warrants further in-depth

investigation to unlock its full therapeutic potential. The scientific community is encouraged to

undertake studies that will provide the detailed experimental data necessary to advance its

development as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Picfeltarraenin X | C36H54O11 | CID 102004844 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. usbio.net [usbio.net]

3. medchemexpress.com [medchemexpress.com]

4. Picfeltarraenin IA inhibits lipopolysaccharide-induced inflammatory cytokine production by
the nuclear factor-κB pathway in human pulmonary epithelial A549 cells - PMC
[pmc.ncbi.nlm.nih.gov]

5. Picfeltarraenin IA inhibits lipopolysaccharide-induced inflammatory cytokine production by
the nuclear factor-κB pathway in human pulmonary epithelial A549 cells. | Semantic Scholar
[semanticscholar.org]

To cite this document: BenchChem. [Picfeltarraenin X (C36H54O11): A Technical Overview
of a Triterpenoid Acetylcholinesterase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b591414#picfeltarraenin-x-molecular-formula-
c36h54o11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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